Cas no 436150-22-0 (4'-Trifluoromethoxy-biphenyl-3-ylamine)

• Product Name: 4'-Trifluoromethoxy-biphenyl-3-ylamine
• CAS No: 436150-22-0
• MF: C₁₃H₁₀F₃NO
• MW: 253.2198138237
• CID: 2355951
• PubChem ID: 2760726
• Update Time: 2025-04-21

4'-Trifluoromethoxy-biphenyl-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 3-[4-(trifluoromethoxy)phenyl]aniline
• 4'-TRIFLUOROMETHOXY-BIPHENYL-3-YLAMINE
• 436150-22-0
• SB81996
• 4'-(Trifluoromethoxy)-biphenyl-3-amine
• 4'-trifluoromethoxybiphenyl-3-ylamine
• DFIFGSBRYALIMR-UHFFFAOYSA-N
• 4'-TRIFLUOROMETHOXY-BIPHENYL-3-YL AMINE
• A1-33179
• SCHEMBL1241524
• AKOS005820958
• DTXCID00326353
• DTXSID80375324
• 4'-(TRIFLUOROMETHOXY)-[1,1'-BIPHENYL]-3-AMINE
• 4'-Trifluoromethoxy-biphenyl-3-ylamine

• Inchi： 1S/C13H10F3NO/c14-13(15,16)18-12-6-4-9(5-7-12)10-2-1-3-11(17)8-10/h1-8H,17H2
• InChI Key： DFIFGSBRYALIMR-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=CC=C(C=1)N)(F)F

Computed Properties

• Exact Mass: 253.07144843Da
• Monoisotopic Mass: 253.07144843Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 35.3Ų